(R)-4-(Amino(carboxy)methyl)benzoic acid hydrochloride

• Molecular Formula: C9H10ClNO4
• Molecular Weight: 231.63 g/mol
• IUPAC Name: 4-[(R)-amino(carboxy)methyl]benzoic acid;hydrochloride
• InChI: InChI=1S/C9H9NO4.ClH/c10-7(9(13)14)5-1-3-6(4-2-5)8(11)12;/h1-4,7H,10H2,(H,11,12)(H,13,14);1H/t7-;/m1./s1
• InChI Key: CXRMZVRXERFVAG-OGFXRTJISA-N
• Isomeric SMILES: C1=CC(=CC=C1[C@H](C(=O)O)N)C(=O)O.Cl
• Canonical SMILES: C1=CC(=CC=C1C(C(=O)O)N)C(=O)O.Cl

Description

®-4-(Amino(carboxy)methyl)benzoic acid hydrochloride is a chemical compound with significant relevance in various scientific fields. It is characterized by its unique structure, which includes an amino group, a carboxyl group, and a benzoic acid moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-4-(Amino(carboxy)methyl)benzoic acid hydrochloride typically involves the reaction of 4-(Amino(carboxy)methyl)benzoic acid with hydrochloric acid. The process can be carried out under controlled conditions to ensure the purity and yield of the final product. The reaction is usually performed in an aqueous medium, and the product is isolated through crystallization .

Industrial Production Methods

Industrial production of this compound may involve more advanced techniques such as continuous flow synthesis, which allows for better control over reaction parameters and scalability. The use of high-purity reagents and optimized reaction conditions ensures the consistent quality of the product .

Chemical Reactions Analysis

Types of Reactions

®-4-(Amino(carboxy)methyl)benzoic acid hydrochloride undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitro or nitroso derivatives.

Reduction: The carboxyl group can be reduced to an alcohol.

Substitution: The aromatic ring can undergo electrophilic substitution reactions

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Electrophilic substitution reactions often use reagents like bromine (Br₂) or nitric acid (HNO₃) under acidic conditions

Major Products Formed

Oxidation: Nitro or nitroso derivatives.

Reduction: Alcohol derivatives.

Substitution: Halogenated or nitrated aromatic compounds

Scientific Research Applications

®-4-(Amino(carboxy)methyl)benzoic acid hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its interactions with biological macromolecules.

Medicine: Investigated for potential therapeutic applications, including as an intermediate in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of ®-4-(Amino(carboxy)methyl)benzoic acid hydrochloride involves its interaction with specific molecular targets. The amino and carboxyl groups allow it to form hydrogen bonds and ionic interactions with proteins and enzymes, potentially affecting their function. The aromatic ring can also participate in π-π interactions with other aromatic compounds, influencing various biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

4-Aminobenzoic acid: Lacks the carboxymethyl group, resulting in different chemical properties.

4-(Carboxymethyl)benzoic acid: Lacks the amino group, affecting its reactivity and applications.

4-(Amino(carboxy)methyl)benzoic acid: The non-hydrochloride form, which has different solubility and stability properties

Uniqueness

®-4-(Amino(carboxy)methyl)benzoic acid hydrochloride is unique due to its combination of functional groups, which allows it to participate in a wide range of chemical reactions and interactions. This versatility makes it valuable in various research and industrial applications .